Cas no 6301-13-9 (3-(1,3-benzodioxol-5-yl)propan-1-amine)

• Product Name: 3-(1,3-benzodioxol-5-yl)propan-1-amine
• CAS No: 6301-13-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1649006
• PubChem ID: 413015
• Update Time: 2025-04-21

3-(1,3-benzodioxol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-yl)propan-1-amine
• 6301-13-9
• NS-01544
• SCHEMBL1813526
• 3-(3,4-methylenedioxyphenyl) propylamine
• 78498-59-6
• AM20040904
• MFCD07374100
• DTXSID00328675
• 1,3-BENZODIOXOLE-5-PROPANAMINE
• AB38744
• 3-(1,3-benzodioxol-5-yl)-propyl-amine
• EN300-1709928
• AKOS006284350
• 3-(1,3-benzodioxol-5-yl)-1-propanamine
• CLJLCLGOWKOKJF-UHFFFAOYSA-N
• 3-(1,3-dioxaindan-5-yl)propan-1-amine
• 3-(2H-1,3-benzodioxol-5-yl)propan-1-amine
• 3-BENZO[1,3]DIOXOL-5-YL-PROPYLAMINE

• Inchi： 1S/C10H13NO2/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h3-4,6H,1-2,5,7,11H2
• InChI Key： CLJLCLGOWKOKJF-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CCCN

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48
• LogP: 2.80890